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Compound of Interest

Compound Name:
2-Methyl 4-

benzyloxybenzaldehyde

Cat. No.: B026560 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2-Methyl-4-benzyloxybenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-Methyl-4-

benzyloxybenzaldehyde (CAS No. 101093-56-5). The content is intended for use by trained

professionals in a laboratory or research setting.

Chemical Identification and Properties
2-Methyl-4-benzyloxybenzaldehyde is an aromatic aldehyde.[1][2] Its benzaldehyde moiety

makes it a useful intermediate in organic synthesis, particularly for pharmaceuticals and

agrochemicals.[1][2]
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Property Value Source

CAS Number 101093-56-5 [3]

Molecular Formula C15H14O2 [3]

Molecular Weight 226.27 g/mol [3]

Appearance Pale yellow to light brown solid [1]

Solubility

Soluble in organic solvents

such as ethanol and

dichloromethane.

[1]

Synonyms

4-Benzyloxy-2-

methylbenzaldehyde, 2-

Methyl-4-

(phenylmethoxy)benzaldehyde

[1][2][3]

Hazard Identification and Classification
Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),

2-Methyl-4-benzyloxybenzaldehyde is classified as follows:

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure); Respiratory

Tract Irritation

3
H335: May cause respiratory

irritation

Source:[3]

GHS Pictogram:

alt text
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Signal Word: Warning

Safe Handling and Storage
Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

dust or vapors.[4]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[4]

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[5]

Respiratory Protection: If dusts are generated and ventilation is inadequate, use a NIOSH-

approved respirator.

Handling Procedures:

Avoid contact with skin and eyes.[4]

Avoid formation of dust and aerosols.[4]

Wash hands thoroughly after handling.[4]

Storage:

Store in a cool, dry place away from incompatible materials such as strong oxidizing agents.

[5]

Keep container tightly closed.[5] The compound may be sensitive to light and moisture.[1][2]

First Aid Measures
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Exposure Route First Aid Instructions

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[4]

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

persists.[4][5]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[4]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek medical attention.

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE.[4]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Sweep up the solid material, avoiding dust generation, and place it

in a suitable container for disposal.[4]

Experimental Protocols for Hazard Assessment
While specific toxicological studies for 2-Methyl-4-benzyloxybenzaldehyde are not readily

available, the following standard OECD guidelines would be used to assess its hazards.

Acute Oral Toxicity (OECD Guideline 423)
This method determines the acute oral toxicity of a substance.[6]

Principle: A stepwise procedure is used with a small number of animals per step. The

outcome of each step determines the next dose level.[6]
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Animal Model: Typically, rodents (e.g., rats or mice) of a single sex (usually females) are

used.[6]

Procedure: The substance is administered orally at one of the defined dose levels (e.g., 5,

50, 300, 2000 mg/kg). Animals are observed for signs of toxicity and mortality for up to 14

days.[7]

Endpoint: The test allows for the classification of the substance into a GHS category based

on the observed toxicity.[1]

In Vitro Skin Irritation: Reconstructed Human Epidermis
Test Method (OECD Guideline 439)
This in vitro method assesses the potential of a substance to cause skin irritation.[8][9][10][11]

Principle: The test uses a reconstructed human epidermis model, which mimics the

properties of the upper layers of human skin.[9][11]

Procedure: The test chemical is applied topically to the tissue surface. After a defined

exposure period, the chemical is removed, and the tissue is incubated.[9]

Endpoint: Cell viability is measured, typically by the MTT assay. A reduction in viability below

a certain threshold (e.g., 50%) indicates that the substance is a skin irritant.[8][9]

Acute Eye Irritation/Corrosion (OECD Guideline 405)
This in vivo test evaluates the potential of a substance to cause eye irritation or corrosion.[12]

Principle: The test substance is instilled into the conjunctival sac of one eye of an animal,

with the other eye serving as a control.[12]

Animal Model: Albino rabbits are the preferred species.[12]

Procedure: The eyes are examined for ocular reactions (corneal opacity, iritis, conjunctival

redness, and chemosis) at specific intervals after instillation.[12]

Endpoint: The severity and reversibility of the ocular lesions are scored to classify the

substance's irritation potential.[12]
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Potential Biological Activity and Signaling Pathways
While the specific biological activity of 2-Methyl-4-benzyloxybenzaldehyde is not extensively

documented, structurally similar compounds have shown interesting pharmacological

properties. For instance, derivatives of 2-(Benzyloxy)-4-fluorobenzaldehyde have been

investigated as inhibitors of aldehyde dehydrogenase (ALDH), particularly the ALDH1A3

isoform, which is implicated in cancer stem cells and chemoresistance.[13]

Benzyloxybenzaldehyde derivatives can act as inhibitors of this enzyme, thus interfering with

the conversion of retinal to retinoic acid, a key signaling molecule.

Below is a conceptual diagram of a chemical handler's workflow when dealing with a potentially

hazardous substance like 2-Methyl-4-benzyloxybenzaldehyde.
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Caption: A generalized workflow for safely handling chemical substances in a laboratory

setting.

The following diagram illustrates the potential inhibition of the ALDH1A3 signaling pathway,

based on the activity of structurally similar compounds.

Potential Inhibition of ALDH1A3 Signaling
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2-Methyl-4-benzyloxybenzaldehyde
(Potential Inhibitor)

Click to download full resolution via product page

Caption: A diagram showing the potential mechanism of ALDH1A3 inhibition by 2-Methyl-4-

benzyloxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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